Cas no 1805321-19-0 (2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride
• CAS No: 1805321-19-0
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4846019
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO/c8-6(13)4-2-1-3(11)5(12-4)7(9)10/h1-2,7H
• InChI Key： BQBQXUHGXKGMFQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)Cl)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride

2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805321-19-0): A Versatile Building Block in Modern Organic Synthesis

The 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805321-19-0) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those containing the difluoromethyl group, which has become a hot topic in medicinal chemistry due to its unique physicochemical properties.

With the molecular formula C₇H₃ClF₂INO, this compound combines three highly reactive functional groups: the carbonyl chloride, iodo substituent, and difluoromethyl group. This trifecta of reactivity makes it an exceptionally versatile building block for cross-coupling reactions, a subject that consistently ranks high in organic chemistry literature searches. Researchers particularly value its application in Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions, which are among the most searched topics in synthetic chemistry databases.

The 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride structure offers multiple sites for selective modification, addressing one of the most frequently asked questions in synthetic forums: "How to achieve selective functionalization of polyhalogenated heterocycles?" The iodo position at C-3 is particularly reactive toward metal-catalyzed cross-coupling, while the carbonyl chloride at C-6 readily undergoes nucleophilic substitution, making this compound a perfect case study for regioselective transformations.

In drug discovery, the incorporation of fluorinated pyridines has become a trending research area, as evidenced by the surge in related patent applications. The difluoromethyl group in this compound serves as a bioisostere for hydroxyl or carbonyl groups, a strategy increasingly employed to improve metabolic stability - a key concern in modern pharmaceutical development. This aligns perfectly with current industry focus on "metabolically stable fluorinated compounds," a hot search term in medicinal chemistry circles.

The compound's pyridine core contributes to its applications beyond pharmaceuticals. Materials scientists have shown growing interest in such halogenated heterocycles for developing organic electronic materials, responding to the increasing demand for "organic semiconductor precursors" in academic literature searches. The presence of both iodine and carbonyl chloride functionalities allows for sequential functionalization, enabling the construction of complex π-conjugated systems.

From a synthetic perspective, 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride represents an excellent example of "multifunctional building blocks," another highly searched concept in synthetic methodology. Its stability under various reaction conditions makes it particularly valuable for combinatorial chemistry approaches, addressing the pharmaceutical industry's need for "diverse compound libraries."

Quality control of this compound involves advanced analytical techniques, with "HPLC purity analysis of fluorinated compounds" being a common search phrase among quality assurance professionals. The difluoromethyl group presents unique challenges in characterization, requiring specialized 19F NMR spectroscopy - a technique that has seen increased discussion in analytical chemistry forums.

As research into fluorine-containing pharmaceuticals continues to expand (with over 20% of approved drugs now containing fluorine), intermediates like 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride will remain in high demand. Its unique combination of functionalities positions it as a key player in addressing current challenges in "rational drug design" and "targeted molecular modifications," two of the most searched phrases in contemporary medicinal chemistry literature.

The compound's storage and handling require attention to its carbonyl chloride moiety, with "handling acid chlorides under inert atmosphere" being a frequently searched safety topic. Proper storage conditions (typically under nitrogen at low temperatures) ensure the maintenance of its reactivity profile, a crucial consideration for synthetic chemists planning multi-step syntheses.

In the context of green chemistry, researchers are actively investigating "sustainable transformations of halogenated intermediates," making 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride relevant to this important movement. Recent publications have explored catalytic approaches to utilize such building blocks more efficiently, responding to the growing interest in "atom economy in heterocyclic chemistry."

The future applications of 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride may extend to emerging fields like "covalent inhibitor development" (a rapidly growing area in drug discovery) and "PET tracer synthesis" (given the importance of fluorine-18 in medical imaging). These potential applications align with several trending research topics in chemical biology and radiopharmaceuticals.

For synthetic chemists, understanding the "reactivity trends in polyfunctionalized pyridines" remains a persistent question, making detailed studies of compounds like 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride particularly valuable. The interplay between its iodo, carbonyl chloride, and difluoromethyl groups offers rich opportunities for method development and mechanistic studies.

As the chemical industry continues to emphasize "structure-activity relationship studies," intermediates like 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride that enable precise molecular modifications will grow in importance. Its ability to serve as a platform for introducing diverse pharmacophores addresses one of the central challenges in modern medicinal chemistry: "rapid analog generation for biological screening."

In conclusion, 2-(Difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805321-19-0) represents a sophisticated synthetic tool at the intersection of several cutting-edge research areas. Its unique structural features and versatile reactivity profile make it invaluable for addressing current challenges in pharmaceutical development, materials science, and synthetic methodology. As research into fluorinated heterocycles and multifunctional building blocks continues to advance, this compound will undoubtedly play a significant role in shaping future innovations across multiple chemical disciplines.